Cas no 2228115-70-4 (1-{2-2-(methoxymethyl)oxan-2-ylethyl}cyclopropan-1-ol)
1-{2-2-(methoxymethyl)oxan-2-ylethyl}cyclopropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-{2-2-(methoxymethyl)oxan-2-ylethyl}cyclopropan-1-ol
- 2228115-70-4
- 1-{2-[2-(methoxymethyl)oxan-2-yl]ethyl}cyclopropan-1-ol
- EN300-1737793
-
- Inchi: 1S/C12H22O3/c1-14-10-12(4-2-3-9-15-12)8-7-11(13)5-6-11/h13H,2-10H2,1H3
- InChI Key: KCTLLIHPOWJXBY-UHFFFAOYSA-N
- SMILES: OC1(CCC2(COC)CCCCO2)CC1
Computed Properties
- Exact Mass: 214.15689456g/mol
- Monoisotopic Mass: 214.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.7Ų
1-{2-2-(methoxymethyl)oxan-2-ylethyl}cyclopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1737793-0.05g |
1-{2-[2-(methoxymethyl)oxan-2-yl]ethyl}cyclopropan-1-ol |
2228115-70-4 | 0.05g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1737793-0.1g |
1-{2-[2-(methoxymethyl)oxan-2-yl]ethyl}cyclopropan-1-ol |
2228115-70-4 | 0.1g |
$1508.0 | 2023-09-20 | ||
| Enamine | EN300-1737793-0.25g |
1-{2-[2-(methoxymethyl)oxan-2-yl]ethyl}cyclopropan-1-ol |
2228115-70-4 | 0.25g |
$1577.0 | 2023-09-20 | ||
| Enamine | EN300-1737793-0.5g |
1-{2-[2-(methoxymethyl)oxan-2-yl]ethyl}cyclopropan-1-ol |
2228115-70-4 | 0.5g |
$1646.0 | 2023-09-20 | ||
| Enamine | EN300-1737793-1.0g |
1-{2-[2-(methoxymethyl)oxan-2-yl]ethyl}cyclopropan-1-ol |
2228115-70-4 | 1g |
$1714.0 | 2023-06-04 | ||
| Enamine | EN300-1737793-2.5g |
1-{2-[2-(methoxymethyl)oxan-2-yl]ethyl}cyclopropan-1-ol |
2228115-70-4 | 2.5g |
$3362.0 | 2023-09-20 | ||
| Enamine | EN300-1737793-5.0g |
1-{2-[2-(methoxymethyl)oxan-2-yl]ethyl}cyclopropan-1-ol |
2228115-70-4 | 5g |
$4972.0 | 2023-06-04 | ||
| Enamine | EN300-1737793-10.0g |
1-{2-[2-(methoxymethyl)oxan-2-yl]ethyl}cyclopropan-1-ol |
2228115-70-4 | 10g |
$7373.0 | 2023-06-04 | ||
| Enamine | EN300-1737793-1g |
1-{2-[2-(methoxymethyl)oxan-2-yl]ethyl}cyclopropan-1-ol |
2228115-70-4 | 1g |
$1714.0 | 2023-09-20 | ||
| Enamine | EN300-1737793-5g |
1-{2-[2-(methoxymethyl)oxan-2-yl]ethyl}cyclopropan-1-ol |
2228115-70-4 | 5g |
$4972.0 | 2023-09-20 |
1-{2-2-(methoxymethyl)oxan-2-ylethyl}cyclopropan-1-ol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-{2-2-(methoxymethyl)oxan-2-ylethyl}cyclopropan-1-ol
Introduction to 1-{2-2-(methoxymethyl)oxan-2-ylethyl}cyclopropan-1-ol (CAS No: 2228115-70-4)
1-{2-2-(methoxymethyl)oxan-2-ylethyl)cyclopropan-1-ol, identified by the CAS number 2228115-70-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropane ring appended to an ethyl chain that is further substituted with a β-D-methoxythioglycoside moiety, has garnered attention due to its structural complexity and potential biological activities. The unique combination of functional groups, including the cyclopropane ring and the methoxymethyl oxane unit, makes this compound a promising candidate for further investigation in drug discovery and medicinal chemistry.
The cyclopropane ring is a well-known structural motif in pharmaceuticals, renowned for its ability to enhance metabolic stability and binding affinity. Its rigid three-membered ring structure often provides a unique conformational constraint that can improve interactions with biological targets. In contrast, the methoxymethyl group and the oxane ring contribute additional layers of complexity, potentially influencing both the solubility and reactivity of the molecule. The ethyl chain serves as a linker, connecting these diverse functional units into a single entity.
In recent years, there has been growing interest in the development of novel glycosidase inhibitors, which are crucial for treating various metabolic disorders and viral infections. The β-D-methoxythioglycoside moiety in 1-{2-2-(methoxymethyl)oxan-2-ylethyl)cyclopropan-1-ol suggests potential applications in this area. Thioglycosides have been extensively studied as inhibitors of glycosidases due to their ability to mimic natural substrates while exhibiting improved stability. The incorporation of a cyclopropane ring into this structure may further enhance its inhibitory properties by introducing steric hindrance that disrupts enzyme-substrate interactions.
The synthesis of such complex molecules requires careful consideration of reaction pathways and protecting group strategies. The synthesis of 1-{2-2-(methoxymethyl)oxan-2-ylethyl)cyclopropan-1-ol likely involves multi-step processes, including the formation of the cyclopropane ring, the introduction of the oxane unit, and the installation of the ethyl chain with its methoxymethyl substituent. Advanced techniques such as transition metal-catalyzed reactions and stereocontrolled methodologies are often employed to achieve high yields and enantiopurity.
The potential biological activity of this compound has not yet been fully explored, but preliminary studies suggest that it may exhibit inhibitory effects on specific enzymes or receptors. For instance, compounds with similar structures have shown promise in inhibiting bacterial glycosidases, which are essential for bacterial cell wall biosynthesis. By targeting these enzymes, such compounds could potentially disrupt bacterial growth and survival mechanisms.
In addition to its potential as an enzyme inhibitor, 1-{2-2-(methoxymethyl)oxan-2-ylethyl)cyclopropan-1-ol may also serve as a valuable building block for more complex drug candidates. Its unique structural features make it amenable to derivatization, allowing chemists to explore a wide range of analogues with tailored properties. By modifying functional groups or introducing additional substituents, researchers can optimize solubility, bioavailability, and target specificity.
The use of computational methods has become increasingly important in the design and optimization of novel compounds like 1-{2-2-(methoxymethyl)oxan-2-ylethyl)cyclopropan-1-ol. Molecular modeling techniques can provide insights into binding interactions with biological targets, predict metabolic stability, and guide synthetic strategies. These computational approaches complement experimental work by allowing researchers to rapidly screen large libraries of compounds and identify promising candidates for further investigation.
The development of new therapeutic agents is often hampered by challenges such as poor solubility or rapid metabolism. The structural features of 1-{2-(methoxymethyl)oxan-2-yylethyl)cyclopropane-1-ol, including the cyclopropane ring and the oxane unit, may offer solutions to these problems. The cyclopropane ring can improve metabolic stability by resisting oxidative degradation, while the oxane unit may enhance solubility by increasing polarity. These properties make this compound an attractive candidate for further exploration in drug discovery.
In conclusion, 1-{2-(methoxymethyl)oxan-2-yylethyl)cyclopropane-1-ol(CAS No: 2228115-70-4)
2228115-70-4 (1-{2-2-(methoxymethyl)oxan-2-ylethyl}cyclopropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)